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Compound of Interest

Compound Name: NVP-BSK805 dihydrochloride

Cat. No.: B1162281

Essential Safety and Handling Guide for NVP-
BSK805 Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
NVP-BSK805 dihydrochloride, a potent and selective ATP-competitive inhibitor of JAK2.[1][2]
Adherence to these protocols is essential to minimize exposure risk and ensure a safe
laboratory environment. While some safety data sheets (SDS) may not classify this compound
as hazardous, its potent biological activity necessitates handling it with care as a potentially
hazardous substance.[3][4][5]

Hazard Identification and Personal Protective Equipment
(PPE)

The primary routes of exposure to NVP-BSK805 dihydrochloride are inhalation of the powder,
dermal contact, and accidental ingestion.[4] A comprehensive personal protective equipment
(PPE) protocol is mandatory to mitigate these risks.

Table 1: Required Personal Protective Equipment for Handling NVP-BSK805 Dihydrochloride
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PPE Component

Specification

Rationale

Hand Protection

Chemically resistant, powder-
free double nitrile gloves. The
outer glove should extend over

the lab coat cuff.

Provides a robust barrier
against skin contact and
absorption. Double gloving
allows for the immediate
removal of the outer glove if

contaminated.[6]

Eye and Face Protection

ANSI Z87.1-compliant safety
goggles. A full-face shield
should be worn over goggles
when handling the solid
compound or when there is a

risk of splashing.

Protects eyes and face from
splashes and aerosolized

particles.[4]

Body Protection

Disposable, solid-front, back-
closing gown made of a low-
permeability fabric with long

sleeves and tight-fitting cuffs.

Protects skin and personal
clothing from contamination.
Must be discarded as

hazardous waste after use.[4]

[6]

Respiratory Protection

A NIOSH-approved N95

respirator or higher.

Required when handling the
solid compound outside of a
certified containment system
(e.g., chemical fume hood,
Class Il Biological Safety

Cabinet) to prevent inhalation.

[4][6]

Foot and Hair Protection

Disposable, non-slip shoe

covers and a hair bonnet.

Prevents the spread of
contamination outside of the

designated handling area.[4]

Operational Plans: Safe Handling Procedures

All handling of NVP-BSK805 dihydrochloride, particularly in its solid form, should be
conducted in a designated area within a certified chemical fume hood or a Class Il Biological

Safety Cabinet (BSC) to control aerosolization.[6]
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Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the designated area is clean and uncluttered.
Assemble all necessary equipment, including PPE, a calibrated scale, weigh boats, spatulas,
and appropriate solvents. A pre-prepared spill kit should be readily accessible.

Donning PPE: Put on all required PPE as specified in Table 1 in the following order: shoe
covers, hair bonnet, inner gloves, gown, outer gloves, face mask/respirator, and safety
goggles/face shield.

Weighing: When weighing the solid compound, perform the task within the containment of a
fume hood or BSC. Use a tared weigh boat to minimize the dispersion of the powder.[6]

Reconstitution: To prepare solutions, slowly add the solvent to the solid compound to prevent
splashing. NVP-BSK805 dihydrochloride is soluble in DMSO.[7]

Post-Handling: After handling, decontaminate all surfaces in the work area. Carefully remove
and dispose of all contaminated disposable materials in the designated hazardous waste
containers.

Doffing PPE: Remove PPE in the reverse order of donning, being careful not to contaminate
yourself. Wash hands thoroughly with soap and water after removing all PPE.

Experimental Workflow for Safe Handling
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Caption: Procedural workflow for the safe handling of NVP-BSK805 dihydrochloride.
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Disposal Plans

All materials that come into contact with NVP-BSK805 dihydrochloride are considered

hazardous waste and must be disposed of in accordance with institutional and local

regulations.[4]

Table 2: Disposal Guidelines for NVP-BSK805 Dihydrochloride Waste

Waste Type

Description

Disposal Container

Disposal Method

Solid Hazardous
Waste

Unused compound,
contaminated gloves,
gowns, shoe covers,
weigh boats, pipette

tips, and empty vials.

Designated, sealed,
and clearly labeled
hazardous waste
container (e.g., yellow
chemotherapy waste
bin).[4]

High-temperature
incineration by a
certified hazardous
waste management

company.[4]

Liquid Hazardous
Waste

Unused or expired
stock solutions and
contaminated

solvents.

Labeled, leak-proof
hazardous liquid

waste container.[6]

Incineration by a

certified hazardous
waste management
company. DO NOT

pour down the drain.

[4]

Sharps Hazardous
Waste

Needles and syringes
used for in vivo

studies.

Puncture-proof,
labeled sharps
container designated

for hazardous waste.

[4]

Autoclaving followed
by incineration, or as
per institutional
protocol for hazardous

sharps.[4]

Emergency Procedures: Chemical Spill

In the event of a spill, evacuate the immediate area and alert others. Only personnel trained in

hazardous spill cleanup should address the spill, wearing appropriate PPE.

Spill Response Workflow
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Caption: Logical workflow for responding to a chemical spill of NVP-BSK805 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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